Cas no 923244-13-7 (N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide)

• Product Name: N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide
• CAS No: 923244-13-7
• MF: C₂₃H₁₅ClFNO₃
• MW: 407.821508646011
• CID: 6614280
• PubChem ID: 27462117
• Update Time: 2025-07-01

N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide
• AKOS001957355
• N-(2-(4-chlorobenzoyl)-3-methylbenzofuran-5-yl)-2-fluorobenzamide
• F2209-0199
• 923244-13-7
• N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide

• Inchi： 1S/C23H15ClFNO3/c1-13-18-12-16(26-23(28)17-4-2-3-5-19(17)25)10-11-20(18)29-22(13)21(27)14-6-8-15(24)9-7-14/h2-12H,1H3,(H,26,28)
• InChI Key： YAQYQHHHFAGLHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C)C2C=C(C=CC=2O1)NC(C1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 407.0724492g/mol
• Monoisotopic Mass: 407.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide

N-2-(4-Chlorobenzoyl)-3-Methyl-1-Benzofuran-5-Yl-2-Fluorobenzamide: A Comprehensive Overview

The compound with CAS No. 923244-13-7, known as N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzofuran ring system, a fluorobenzamide group, and a chlorobenzoyl substituent. These structural elements contribute to its exceptional chemical properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the chlorobenzoyl group in this compound introduces additional electronic and steric effects, which can enhance its bioactivity. Furthermore, the fluorine atom at the para position of the benzamide moiety plays a critical role in modulating the compound's pharmacokinetic properties, such as solubility and metabolic stability.

One of the most promising applications of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide lies in its potential as a lead compound for drug development. Researchers have demonstrated that this compound exhibits significant activity against various enzyme targets, including kinases and proteases. Its ability to inhibit these enzymes makes it a valuable candidate for the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been explored for its role in materials science. The rigid structure of the benzofuran ring system and the electron-withdrawing effects of the chlorobenzoyl group make it an ideal candidate for use in organic electronics. Recent experiments have shown that this compound can be incorporated into organic semiconductors, enhancing their charge transport properties and device performance.

The synthesis of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic aromatic substitution. The optimization of these steps has been a focus of recent research efforts, leading to improved yields and purities.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide represents a versatile and innovative molecule with wide-ranging applications in both pharmaceuticals and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements within these fields.